Cas no 1568141-00-3 ((1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

(1S)-1-(3,4-Difluorophenyl)-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol derivative with a stereochemically defined (S)-configuration. Its structure features a 3,4-difluorophenyl group and a trifluoroethanol moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which can improve bioavailability in drug development. The compound’s high enantiopurity is advantageous for asymmetric synthesis, particularly in the preparation of biologically active molecules requiring precise stereocontrol. Its reactivity allows for further functionalization, enabling applications in medicinal chemistry and material science. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol structure

1568141-00-3 structure

Product Name:(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol

CAS No:1568141-00-3

MF:C₈H₅F₅O

MW:212.116719961166

CID:5760067

PubChem ID:89154559

Update Time:2025-10-07

(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1568141-00-3
- EN300-1938898
- (1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
- Inchi： 1S/C8H5F5O/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
- InChI Key： JORHCERXDHSICF-ZETCQYMHSA-N
- SMILES： FC([C@H](C1C=CC(=C(C=1)F)F)O)(F)F

Computed Properties

Exact Mass: 212.02605559g/mol
Monoisotopic Mass: 212.02605559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1938898-0.05g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	0.05g	$888.0	2023-09-17
Enamine	EN300-1938898-0.1g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	0.1g	$930.0	2023-09-17
Enamine	EN300-1938898-0.25g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	0.25g	$972.0	2023-09-17
Enamine	EN300-1938898-0.5g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	0.5g	$1014.0	2023-09-17
Enamine	EN300-1938898-1.0g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	1g	$1343.0	2023-06-02
Enamine	EN300-1938898-2.5g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	2.5g	$2071.0	2023-09-17
Enamine	EN300-1938898-5.0g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	5g	$3894.0	2023-06-02
Enamine	EN300-1938898-10.0g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	10g	$5774.0	2023-06-02
Enamine	EN300-1938898-1g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	1g	$1057.0	2023-09-17
Enamine	EN300-1938898-5g	(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	1568141-00-3	5g	$3065.0	2023-09-17